3-[2-(4-fluorophenyl)-1H-indol-3-yl]-N-(5-methyl-1,2-oxazol-3-yl)propanamide

• IUPAC Name: 3-[2-(4-fluorophenyl)-1H-indol-3-yl]-N-(5-methyl-1,2-oxazol-3-yl)propanamide
• InChI: InChI=1S/C21H18FN3O2/c1-13-12-19(25-27-13)24-20(26)11-10-17-16-4-2-3-5-18(16)23-21(17)14-6-8-15(22)9-7-14/h2-9,12,23H,10-11H2,1H3,(H,24,25,26)
• InChI Key: ACBUSZGGVRRJFY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)CCC2=C(NC3=CC=CC=C32)C4=CC=C(C=C4)F
• Molecular Formula: C21H18FN3O2
• Molecular Weight: 363.4 g/mol
• CAS RN: 920736-62-5

Description

Indole derivatives are bioactive aromatic compounds that have found applications in clinical and biological fields. They are part of many important synthetic drug molecules and bind with high affinity to multiple receptors, which makes them useful in developing new derivatives.

Synthesis Analysis

Indole derivatives are synthesized for various biological activities such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc.

Molecular Structure Analysis

Indole, also known as benzopyrrole, contains a benzenoid nucleus and has 10 π-electrons (two from a lone pair on nitrogen and double bonds provide eight electrons) which makes them aromatic in nature.

Chemical Reactions Analysis

Electrophilic substitution occurs readily on indole due to excessive π-electrons delocalization.

Physical And Chemical Properties Analysis

Indole is an important heterocyclic system that provides the skeleton to lysergic acid diethylamide (LSD), strychnine, and alkaloid obtained from plants. Physically, they are crystalline colorless in nature with specific odors.

Scientific Research Applications

Antiviral Activity

• Researchers have explored the antiviral potential of indole derivatives. .
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Anticancer Properties

• Some compounds derived from this indole scaffold have shown antiproliferative activity. .

Antitubercular Activity

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Anti-Inflammatory Potential

• While not specific to this compound, indole derivatives have been investigated for their anti-inflammatory properties. .

Antioxidant and Antimicrobial Activities

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Other Biological Activities

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Mechanism of Action

The mechanism of action of indole derivatives can vary depending on the specific derivative and its biological activity. For example, some indole derivatives have been reported as antiviral agents.

Future Directions

Indole derivatives have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities.